Cas no 2171918-13-9 (3-ethoxy-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid)

• Product Name: 3-ethoxy-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid
• CAS No: 2171918-13-9
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5896832
• PubChem ID: 165559051
• Update Time: 2025-10-05

3-ethoxy-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid
• 2171918-13-9
• EN300-1503722
• 3-ethoxy-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]butanoic acid

• Inchi： 1S/C25H30N2O6/c1-3-32-17(12-23(28)29)14-26-24(30)16(2)13-27-25(31)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,3,12-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： KFYFRSUUJLQLJY-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(NCC(CC(=O)O)OCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-ethoxy-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid

3-Ethoxy-4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic Acid: A Comprehensive Overview

The compound 3-Ethoxy-4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic Acid, identified by the CAS number 2171918-13-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethoxy substituent, and a propanamide functionality. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and biochemical research.

Recent studies have highlighted the importance of the Fmoc group in peptide synthesis and protection strategies. The Fmoc moiety, as seen in this compound, is a well-known protecting group for amino acids during solid-phase synthesis. Its stability under basic conditions and ease of removal under acidic conditions make it an invaluable tool in organic synthesis. The integration of the Fmoc group into this compound underscores its potential role in peptide-based drug development and biotechnological applications.

The ethoxy substituent in the molecule contributes to its hydrophobicity, which can influence its solubility properties and interactions with biological systems. This feature is particularly advantageous in drug design, where solubility and bioavailability are critical factors. Additionally, the propanamide functionality introduces amide bonds, which are known for their stability and ability to form hydrogen bonds. These characteristics make the compound suitable for use in creating bioactive molecules with enhanced pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can now better understand how such compounds interact with target proteins and enzymes. These insights are paving the way for the development of novel therapeutic agents with high specificity and efficacy.

In the context of material science, this compound's unique structure may offer opportunities for the creation of advanced polymers or nanomaterials. The combination of hydrophobic and polar groups within the molecule could result in materials with tailored properties, such as improved mechanical strength or thermal stability. Such applications are currently being explored in academic and industrial research settings.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including Suzuki coupling reactions and peptide coupling techniques, to construct this molecule efficiently. These synthetic methods not only demonstrate the versatility of modern organic chemistry but also highlight the importance of green chemistry principles in minimizing waste and optimizing resource use.

In conclusion, 3-Ethoxy-4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic Acid represents a fascinating example of how complex organic molecules can be designed to meet diverse scientific and industrial needs. With ongoing research into its properties and applications, this compound holds promise for advancing both fundamental understanding and practical innovations across multiple disciplines.